Cas no 120771-21-3 (5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl-)

5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl- structure
120771-21-3 structure
Product Name:5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl-
CAS No:120771-21-3
MF:C8H14N2O
MW:154.209561824799
CID:104904
PubChem ID:14457870
Update Time:2025-04-18

5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl-
    • 3-tert-butyl-4-methylisoxazol-5-amine
    • 5-Isoxazolamine,3-(1,1-dimethylethyl)-4-methyl-(9CI)
    • 3-(tert-Butyl)-4-methylisoxazol-5-amine
    • 120771-21-3
    • 5-amino-4-methyl-3-tert-butylisoxazole
    • 3-TERT-BUTYL-4-METHYL-1,2-OXAZOL-5-AMINE
    • AKOS009336842
    • DTXSID101246848
    • SCHEMBL573503
    • HJZLQSDADZDFFH-UHFFFAOYSA-N
    • FT-0724974
    • 3-(1,1-Dimethylethyl)-4-methyl-5-isoxazolamine
    • DA-23217
    • Inchi: 1S/C8H14N2O/c1-5-6(8(2,3)4)10-11-7(5)9/h9H2,1-4H3
    • InChI Key: HJZLQSDADZDFFH-UHFFFAOYSA-N
    • SMILES: O1C(=C(C)C(C(C)(C)C)=N1)N

Computed Properties

  • Exact Mass: 154.110613074g/mol
  • Monoisotopic Mass: 154.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52Ų

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